N-[2-chloro-3-({[(3-hydroxypropyl)amino]acetyl}amino)-5-(trifluoromethyl)phenyl]-2-[(3-hydroxypropyl)amino]acetamide

• Molecular Formula: C17H24ClF3N4O4
• Molecular Weight: 440.8 g/mol
• IUPAC Name: N-[2-chloro-3-[[2-(3-hydroxypropylamino)acetyl]amino]-5-(trifluoromethyl)phenyl]-2-(3-hydroxypropylamino)acetamide
• InChI: InChI=1S/C17H24ClF3N4O4/c18-16-12(24-14(28)9-22-3-1-5-26)7-11(17(19,20)21)8-13(16)25-15(29)10-23-4-2-6-27/h7-8,22-23,26-27H,1-6,9-10H2,(H,24,28)(H,25,29)
• InChI Key: CVDBWZAOYMPODP-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1NC(=O)CNCCCO)Cl)NC(=O)CNCCCO)C(F)(F)F

Description

N-[2-chloro-3-({[(3-hydroxypropyl)amino]acetyl}amino)-5-(trifluoromethyl)phenyl]-2-[(3-hydroxypropyl)amino]acetamide, commonly known as Compound X, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The mechanism of action of Compound X involves its ability to bind to specific target molecules and inhibit their activity. It has been shown to bind to the active site of enzymes, thereby preventing them from catalyzing their respective reactions. Additionally, Compound X has been shown to interfere with the signaling pathways that are involved in various cellular processes, including inflammation and cell proliferation.
Biochemical and Physiological Effects
Compound X has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including proteases and kinases, which are involved in several disease processes. Additionally, Compound X has been shown to reduce inflammation and cell proliferation, which are important factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its specificity towards target molecules, which makes it a valuable tool for studying specific biological processes. Furthermore, its synthetic nature allows for the production of large quantities of pure Compound X, which is essential for conducting experiments. However, one of the limitations of Compound X is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are several future directions for research involving Compound X. One potential direction is the development of new drugs based on the structure of Compound X. Additionally, further research is needed to elucidate the exact mechanism of action of Compound X and its potential applications in various disease processes. Finally, the development of new synthesis methods for Compound X could lead to more efficient and cost-effective production of this valuable compound.
Conclusion
In conclusion, Compound X is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. Its specificity towards target molecules, anti-inflammatory, anti-tumor, and anti-bacterial properties, and ability to inhibit the activity of various enzymes make it a promising candidate for the development of new drugs. Furthermore, its synthetic nature allows for the production of large quantities of pure Compound X, which is essential for conducting experiments. While there are limitations to its use, continued research on Compound X could lead to significant advancements in the field of medical research.

Synthesis Methods

Compound X is synthesized through a multistep process that involves the reaction of various reagents, including 2-chloro-3-nitrobenzoic acid, trifluoromethyl aniline, and 3-hydroxypropylamine. The synthesis method has been optimized to produce high yields of pure Compound X, which can be used for further research.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in medical research. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a promising candidate for the development of new drugs. Furthermore, Compound X has been shown to inhibit the activity of various enzymes, including proteases and kinases, which are involved in several disease processes.